Cas no 1518444-06-8 (Tert-butyl 2-(thiomorpholin-3-yl)acetate)

Tert-butyl 2-(thiomorpholin-3-yl)acetate is a versatile intermediate in organic synthesis, particularly valuable for its thiomorpholine scaffold, which is useful in pharmaceutical and agrochemical applications. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. Its thiomorpholine moiety offers a sulfur-containing heterocycle, which can improve binding affinity and metabolic stability in bioactive molecules. This compound is suitable for further derivatization, including amidation or reduction, making it a practical building block for drug discovery and medicinal chemistry. High purity and consistent quality ensure reliable performance in synthetic workflows.

Tert-butyl 2-(thiomorpholin-3-yl)acetate structure

1518444-06-8 structure

Product Name:Tert-butyl 2-(thiomorpholin-3-yl)acetate

CAS No:1518444-06-8

MF:C₁₀H₁₉NO₂S

MW:217.328361749649

MDL:MFCD21770401

CID:5606014

PubChem ID:66445670

Update Time:2025-05-28

Tert-butyl 2-(thiomorpholin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-(thiomorpholin-3-yl)acetate
- EN300-898980
- 1518444-06-8
- Tert-butyl 2-(thiomorpholin-3-yl)acetate
- MDL： MFCD21770401
- Inchi： 1S/C10H19NO2S/c1-10(2,3)13-9(12)6-8-7-14-5-4-11-8/h8,11H,4-7H2,1-3H3
- InChI Key： NDSIQIYOZQJQJD-UHFFFAOYSA-N
- SMILES： S1CCNC(C1)CC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 217.11365002g/mol
Monoisotopic Mass: 217.11365002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 63.6Å²

Tert-butyl 2-(thiomorpholin-3-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-898980-1g	tert-butyl 2-(thiomorpholin-3-yl)acetate	1518444-06-8		1g	$914.0	2023-09-01
Enamine	EN300-898980-5g	tert-butyl 2-(thiomorpholin-3-yl)acetate	1518444-06-8		5g	$2650.0	2023-09-01
Enamine	EN300-898980-10g	tert-butyl 2-(thiomorpholin-3-yl)acetate	1518444-06-8		10g	$3929.0	2023-09-01
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Enamine	EN300-898980-0.1g	tert-butyl 2-(thiomorpholin-3-yl)acetate	1518444-06-8	95.0%	0.1g	$804.0	2025-02-21
Enamine	EN300-898980-0.25g	tert-butyl 2-(thiomorpholin-3-yl)acetate	1518444-06-8	95.0%	0.25g	$840.0	2025-02-21
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Enamine	EN300-898980-2.5g	tert-butyl 2-(thiomorpholin-3-yl)acetate	1518444-06-8	95.0%	2.5g	$1791.0	2025-02-21
Enamine	EN300-898980-5.0g	tert-butyl 2-(thiomorpholin-3-yl)acetate	1518444-06-8	95.0%	5.0g	$2650.0	2025-02-21